Cas no 90044-01-2 (Benzenamine, 2-nitro-4-(1-phenylethenyl)-)

Benzenamine, 2-nitro-4-(1-phenylethenyl)- structure
90044-01-2 structure
Product Name:Benzenamine, 2-nitro-4-(1-phenylethenyl)-
CAS No:90044-01-2
MF:C14H12N2O2
MW:240.257283210754
CID:795568
PubChem ID:13277614
Update Time:2025-04-19

Benzenamine, 2-nitro-4-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-nitro-4-(1-phenylethenyl)-
    • 2-nitro-4-(1-phenylethenyl)aniline
    • SCHEMBL10808252
    • CXQYKTNQBHZKQV-UHFFFAOYSA-N
    • 1-(4-Amino-3-nitrophenyl)-1-phenylethylene
    • 90044-01-2
    • DTXSID40534117
    • Inchi: 1S/C14H12N2O2/c1-10(11-5-3-2-4-6-11)12-7-8-13(15)14(9-12)16(17)18/h2-9H,1,15H2
    • InChI Key: CXQYKTNQBHZKQV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=CC(=C1)C(=C)C1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 240.089877630g/mol
  • Monoisotopic Mass: 240.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 71.8Ų
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